1-(6-methylpyridazin-3-yl)-N-(4-sulfamoylbenzyl)piperidine-4-carboxamide
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Description
1-(6-methylpyridazin-3-yl)-N-(4-sulfamoylbenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H23N5O3S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on similar compounds, such as 1,4-disubstituted 1,2,3-triazole derivatives and piperazine-based molecules, highlights the importance of chemical synthesis in discovering potential antimicrobial agents. For instance, novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid with piperazine carboxamides have shown moderate to good antimicrobial activities against various bacterial and fungal strains. These studies underscore the role of synthetic chemistry in generating new molecules with potential therapeutic uses (Jadhav et al., 2017).
Biological Evaluation
The development and evaluation of novel synthetic compounds for their biological activities are central to pharmaceutical research. For example, a series of new 4-piperazinopyrimidines with a methylthio substituent demonstrated notable antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties (Mattioda et al., 1975). Such research highlights the potential of piperidine and pyrimidine derivatives in developing new therapeutic agents.
Material Science Applications
In material science, the synthesis of polyamides containing various nucleobases, like theophylline and thymine, through reactions with diamines showcases the application of these compounds in creating novel materials. These polyamides, soluble in DMSO and formic acid, with varying solubility in water depending on their structure, offer insights into designing new polymers with potential applications in biotechnology and nanotechnology (Hattori & Kinoshita, 1979).
Properties
IUPAC Name |
1-(6-methylpyridazin-3-yl)-N-[(4-sulfamoylphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O3S/c1-13-2-7-17(22-21-13)23-10-8-15(9-11-23)18(24)20-12-14-3-5-16(6-4-14)27(19,25)26/h2-7,15H,8-12H2,1H3,(H,20,24)(H2,19,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDQJWTKYMARJGV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCC(CC2)C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.